Cas no 2680738-78-5 (1-{2-azabicyclo4.1.0heptan-6-yl}methanamine)
1-{2-azabicyclo4.1.0heptan-6-yl}methanamine Chemical and Physical Properties
Names and Identifiers
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- 2680738-78-5
- EN300-28270486
- 1-{2-azabicyclo[4.1.0]heptan-6-yl}methanamine
- 1-{2-azabicyclo4.1.0heptan-6-yl}methanamine
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- Inchi: 1S/C7H14N2/c8-5-7-2-1-3-9-6(7)4-7/h6,9H,1-5,8H2
- InChI Key: NLKDHASOFIVDHJ-UHFFFAOYSA-N
- SMILES: N1CCCC2(CN)CC12
Computed Properties
- Exact Mass: 126.115698455g/mol
- Monoisotopic Mass: 126.115698455g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 9
- Rotatable Bond Count: 1
- Complexity: 124
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.3
- Topological Polar Surface Area: 38Ų
1-{2-azabicyclo4.1.0heptan-6-yl}methanamine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-28270486-1g |
1-{2-azabicyclo[4.1.0]heptan-6-yl}methanamine |
2680738-78-5 | 1g |
$0.0 | 2023-09-09 | ||
| Enamine | EN300-28270486-1.0g |
1-{2-azabicyclo[4.1.0]heptan-6-yl}methanamine |
2680738-78-5 | 95.0% | 1.0g |
$0.0 | 2025-03-19 |
1-{2-azabicyclo4.1.0heptan-6-yl}methanamine Related Literature
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Joseph W. Bennett,Diamond T. Jones,Blake G. Hudson,Joshua Melendez-Rivera,Robert J. Hamers,Sara E. Mason Environ. Sci.: Nano, 2020,7, 1642-1651
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Yong Ping Huang,Tao Tao,Zheng Chen,Wei Han,Ying Wu,Chunjiang Kuang,Shaoxiong Zhou,Ying Chen J. Mater. Chem. A, 2014,2, 18831-18837
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Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
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Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
Additional information on 1-{2-azabicyclo4.1.0heptan-6-yl}methanamine
Introduction to 1-{2-azabicyclo[4.1.0]heptan-6-yl}methanamine (CAS No. 2680738-78-5)
1-{2-azabicyclo[4.1.0]heptan-6-yl}methanamine, with the CAS number 2680738-78-5, is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of amines and features a bicyclic ring system, which confers it with distinct chemical and biological characteristics.
The chemical structure of 1-{2-azabicyclo[4.1.0]heptan-6-yl}methanamine is characterized by a 2-azabicyclo[4.1.0]heptane core, which is a seven-membered ring containing one nitrogen atom and a methylene group attached to the nitrogen atom at the 6-position. This unique structure provides the compound with high conformational rigidity, which can be advantageous in drug design by enhancing binding affinity and selectivity for specific biological targets.
Recent studies have explored the potential of 1-{2-azabicyclo[4.1.0]heptan-6-yl}methanamine as a lead compound for various therapeutic applications. One notable area of research is its potential as an inhibitor of specific enzymes involved in neurodegenerative diseases, such as Alzheimer's disease and Parkinson's disease. The compound's ability to modulate these enzymes could offer new avenues for developing more effective treatments.
In addition to its potential in neurodegenerative diseases, 1-{2-azabicyclo[4.1.0]heptan-6-yl}methanamine has also shown promise in the treatment of inflammatory conditions. Preclinical studies have demonstrated that the compound can inhibit pro-inflammatory cytokines, such as TNF-alpha and IL-6, which are key mediators of inflammation. This property makes it a potential candidate for developing anti-inflammatory drugs.
The pharmacokinetic properties of 1-{2-azabicyclo[4.1.0]heptan-6-yl}methanamine have been extensively studied to evaluate its suitability as a drug candidate. Research has shown that the compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties, which are crucial for ensuring its effectiveness and safety in clinical settings.
Clinical trials are currently underway to further investigate the safety and efficacy of 1-{2-azabicyclo[4.1.0]heptan-6-yl}methanamine. Early results from phase I trials have indicated that the compound is well-tolerated by patients, with minimal side effects observed at therapeutic doses. These findings are encouraging and suggest that the compound has the potential to advance to later stages of clinical development.
The synthesis of 1-{2-azabicyclo[4.1.0]heptan-6-yl}methanamine involves several steps, including the formation of the bicyclic ring system and subsequent functionalization to introduce the methylene amine group. Various synthetic routes have been developed to optimize yield and purity, making it feasible for large-scale production if needed for commercialization.
In conclusion, 1-{2-azabicyclo[4.1.0]heptan-6-yl}methanamine (CAS No. 2680738-78-5) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features, coupled with its favorable pharmacological properties, make it an attractive candidate for further development as a therapeutic agent for various diseases.
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